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Compound of Interest

Compound Name: 2-Bromo-4-(tert-butyl)pyridine

Cat. No.: B1338834 Get Quote

An In-depth Technical Guide to 2-Bromo-4-(tert-butyl)pyridine

This technical guide provides essential information on the chemical properties and synthesis of

2-Bromo-4-(tert-butyl)pyridine, a heterocyclic organic compound of interest to researchers

and professionals in drug development and material science.

Chemical Properties
The fundamental molecular characteristics of 2-Bromo-4-(tert-butyl)pyridine are summarized

below.

Property Value

Molecular Formula C9H12BrN[1][2][3][4][5]

Molecular Weight 214.1 g/mol [1][3]

CAS Number 50488-34-1[1]

Boiling Point 243.6°C at 760 mmHg[1][2][4][5]

Density 1.293 g/cm³[1][2][4][5]

Flash Point 101.1°C[1][2][5]

Synthesis Protocol: Direct Halogenation
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A primary method for the synthesis of 2-Bromo-4-(tert-butyl)pyridine is through the direct

halogenation of 4-(tert-butyl)pyridine.[1] This electrophilic substitution reaction introduces a

bromine atom onto the pyridine ring. The tert-butyl group influences the regioselectivity of this

reaction.

Experimental Protocol:

Reaction Setup: In a reaction vessel, a solution of 4-tert-butylpyridine is prepared using a

suitable solvent, such as heptane.

Reagent Addition: Under an inert atmosphere (e.g., nitrogen) and at a controlled temperature

(e.g., in an ice bath), a solution of butyllithium in hexane is slowly added to a stirred solution

of 2-(dimethylamino)ethanol in heptane. This mixture is stirred for approximately 30 minutes

at a low temperature.

Addition of Starting Material: 4-tert-butylpyridine is then slowly introduced into the reaction

mixture via a syringe. The mixture is stirred for an additional hour at a low temperature,

during which an orange-colored solution typically forms.

Bromination: A brominating agent, such as elemental bromine (Br2), is then added to the

reaction mixture. This step is often performed in the presence of a Lewis acid catalyst and

may require elevated temperatures to proceed efficiently.

Quenching and Extraction: Upon completion of the reaction, the mixture is carefully

quenched. The organic product is then extracted using an appropriate solvent.

Purification: The crude product is purified using standard laboratory techniques, such as

column chromatography, to isolate the 2-bromo-4-(tert-butyl)pyridine isomer.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-(tert-
butyl)pyridine via direct halogenation.
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Caption: Synthesis workflow for 2-Bromo-4-(tert-butyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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